Cas no 52807-28-0 (Benzamide, N-(3-iodophenyl)-)

Benzamide, N-(3-iodophenyl)- structure
Benzamide, N-(3-iodophenyl)- structure
Product Name:Benzamide, N-(3-iodophenyl)-
CAS No:52807-28-0
MF:C13H10INO
MW:323.129075527191
CID:1579373
PubChem ID:4785981
Update Time:2025-04-21

Benzamide, N-(3-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(3-iodophenyl)-
    • Z26432912
    • F97443
    • 52807-28-0
    • N-Benzoyl derivative of m-iodoaniline
    • SCHEMBL6530432
    • N-(3-iodophenyl)benzamide
    • AKOS001269347
    • DTXSID401312246
    • Inchi: 1S/C13H10INO/c14-11-7-4-8-12(9-11)15-13(16)10-5-2-1-3-6-10/h1-9H,(H,15,16)
    • InChI Key: YDSSNARSCZZMIP-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 322.9803
  • Monoisotopic Mass: 322.98071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

Benzamide, N-(3-iodophenyl)- Related Literature

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